2-{3-[(2-chlorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C23H19ClN4O3/c1-15-6-4-8-17(12-15)26-20(29)14-27-21-18(9-5-11-25-21)22(30)28(23(27)31)13-16-7-2-3-10-19(16)24/h2-12H,13-14H2,1H3,(H,26,29)
• InChI Key: OLNKNRUFOZZXBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CC=C4Cl
• Molecular Formula: C23H19ClN4O3
• Molecular Weight: 434.9 g/mol

Description

The compound is a pyridopyrimidine derivative. Pyridopyrimidines are a class of compounds that have shown therapeutic interest and are used in various drugs. They have been synthesized and evaluated for their potential as anticonvulsant and analgesic agents.

Synthesis Analysis

The synthesis of pyridopyrimidines involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to form the pyrido[2,3-d]pyrimidin-5-one. This process is accompanied by the elimination of N,N-dimethylpropionamide and N-methylation.

Molecular Structure Analysis

The molecular structure of pyridopyrimidines consists of a pyridine ring fused with a pyrimidine ring. The nitrogen atoms are located at the 1st and 3rd positions of the pyridine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyridopyrimidines include condensation, cyclization, and elimination reactions. The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

Scientific Research Applications

Anticonvulsant Properties

The compound’s structure suggests it may act as an anticonvulsant agent. . Further investigations into its mechanism of action and efficacy could lead to novel treatments for epilepsy and related disorders.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available data, pyridopyrimidines have been studied for their potential as anticonvulsant and analgesic agents.

Future Directions

The future directions for this compound could involve further studies to evaluate its potential therapeutic uses, given the known therapeutic potential of pyridopyrimidines. Additionally, more research could be conducted to understand its physical and chemical properties, safety, and hazards.